Cas no 29424-96-2 (4',7-Di-O-methylnaringenin)

• Product Name: 4',7-Di-O-methylnaringenin
• CAS No: 29424-96-2
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 239006
• PubChem ID: 329767290
• Update Time: 2025-05-20

4',7-Di-O-methylnaringenin Chemical and Physical Properties

Names and Identifiers

• (S)-5-Hydroxy-7-methoxy-2-(4-methoxyphenyl)chroman-4-one
• (S)-5-Hydroxy-7,4'-dimethoxyflavanone
• 2,3-Dihydro-5-hydroxy-4',7-dimethoxyflavone
• 4',7-Di-O-methylnaringenin
• (2S)-5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
• 4H-1-Benzopyran-4-one,2,3-dihydro-5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-, (2S)-
• Naringenin 4′,7-dimethyl ether
• 5-hydroxy-4',7-dimethoxyflavanone
• 5-hydroxy-7,4'-dimethoxyflavanone
• 5-hydroxy-7,4'-dimethoxyflavone
• 7,4'-dimethoxy-5-hydroxyflavanone
• Naringenin 4 inverted exclamation marka,7-dimethyl ether
• naringenin 4',7-dimethyl ether
• Naringenin 7,4'-dimethyl ether
• Sakuranetin 4 inverted exclamation marka-methyl ether
• (−)-5-Hydroxy-4′,7-dimethoxyflavanone
• (S)-2,3-Dihydro-5-hydroxy-7-methoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• Sakuranetin 4′-methyl ether
• [ "5-Hydroxy-7,4'-dimethoxyflavanone", " Naringenin-7,4'-dimethyl ether" ]
• 4',?7-?Di-?O-?methylnaringenin
• AK104304
• (2S)-4',7-Dimethoxy-5-hydroxyflavanone
• ST24036224
• Naringenin 4',7-dimethyl ether, analytical standard
• (2S)-5-Hydroxy-7-methoxy-2-(4-methoxyphenyl)-2,3-dihydro-4H-1-benzopyran-4-one
• HY-N1884
• PD125636
• 4',7-i--ethylnaringenin
• CHEMBL2164944
• CHEBI:192778
• CHEBI:192816
• AKOS022184906
• DTXSID70555158
• CS-0017769
• AS-82737
• 29424-96-2
• (2S)-naringenin 4',7-dimethyl ether
• (2S)-5-hydroxy-4',7-dimethoxyflavanone
• SCHEMBL16710297
• 5-Hydroxy 4',7-dimethoxyflavanone
• Sakuranetin 4'-methyl ether
• DA-70044
• G14014

• MDL： MFCD18783098
• Inchi： 1S/C17H16O5/c1-20-11-5-3-10(4-6-11)15-9-14(19)17-13(18)7-12(21-2)8-16(17)22-15/h3-8,15,18H,9H2,1-2H3/t15-/m0/s1
• InChI Key： CKEXCBVNKRHAMX-HNNXBMFYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C[C@H]1C1C=CC(=CC=1)OC)=O)O)OC

Computed Properties

• Exact Mass: 300.10000
• Monoisotopic Mass: 300.09977361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65
• Molecular Weight: 300.30

Experimental Properties

• Color/Form: Cryst.
• Density: 1.3±0.1 g/cm3
• Boiling Point: 524.4±50.0 °C at 760 mmHg
• Flash Point: 196.0±23.6 °C
• PSA: 64.99000
• LogP: 3.11590
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4',7-Di-O-methylnaringenin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 22-45
• Hazardous Material Identification：
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4',7-Di-O-methylnaringenin

Exploring the Potential of 4',7-Di-O-methylnaringenin (CAS No. 29424-96-2): A Promising Flavonoid Derivative

4',7-Di-O-methylnaringenin (CAS No. 29424-96-2), a methylated derivative of the well-known flavonoid naringenin, has garnered significant attention in recent years due to its potential health benefits and applications in nutraceuticals and pharmaceuticals. This compound, often referred to as 4',7-DMN, belongs to the flavanone class and is characterized by its unique methylation pattern at the 4' and 7 positions of the naringenin backbone. Researchers and health enthusiasts alike are increasingly curious about its bioavailability, antioxidant properties, and metabolic effects, making it a hot topic in scientific discussions.

One of the most searched questions about 4',7-Di-O-methylnaringenin revolves around its mechanism of action. Studies suggest that this compound exhibits enhanced lipophilicity compared to its parent molecule, naringenin, which may improve its absorption and cellular uptake. This property is particularly relevant in the context of gut health and microbiome modulation, areas that have seen a surge in public interest. Additionally, its potential role in metabolic syndrome management has sparked debates, with some researchers exploring its effects on glucose metabolism and lipid homeostasis.

The cosmeceutical industry has also taken notice of CAS No. 29424-96-2, as preliminary studies indicate its possible anti-aging and skin-protective effects. With consumers increasingly seeking natural alternatives to synthetic skincare ingredients, 4',7-DMN is being investigated for its ability to scavenge free radicals and mitigate oxidative stress-induced damage. This aligns perfectly with the growing trend of clean beauty and plant-based actives in personal care formulations.

From a structural perspective, the methylation of naringenin to form 4',7-Di-O-methylnaringenin significantly alters its pharmacokinetic profile. This modification is believed to enhance its blood-brain barrier permeability, opening doors for potential applications in neuroprotection and cognitive health. These aspects are particularly relevant today, as mental wellness and brain health optimization have become mainstream concerns. The compound's interaction with various signaling pathways, including those involved in inflammation and cellular stress responses, further adds to its therapeutic appeal.

Quality control and analytical methods for 29424-96-2 remain important discussion points among researchers. Advanced techniques like HPLC and mass spectrometry are typically employed to ensure purity and quantify this compound in complex matrices. This is crucial for standardization purposes, especially when developing evidence-based supplements or functional foods containing 4',7-DMN. The demand for reliable testing protocols reflects the broader movement toward transparency and quality assurance in the natural products industry.

Looking ahead, the research landscape for 4',7-Di-O-methylnaringenin appears promising but requires more clinical validation. While in vitro and animal studies have shown encouraging results, the translation to human applications needs careful evaluation. Current investigations are focusing on optimal dosage forms, potential synergistic combinations with other bioactive compounds, and long-term safety profiles. These aspects will ultimately determine whether this methylated flavanone can transition from a research curiosity to a mainstream health-promoting ingredient.

The environmental aspect of 4',7-DMN production also deserves mention. With sustainability becoming a key concern, researchers are exploring green extraction methods and biosynthetic routes to obtain this compound. This aligns with the global push toward eco-friendly manufacturing practices in the chemical and pharmaceutical industries. The balance between scalability and environmental impact will likely influence the commercial viability of CAS No. 29424-96-2 in various applications.

In conclusion, 4',7-Di-O-methylnaringenin represents an intriguing example of how structural modifications can enhance the properties of natural flavonoids. Its diverse potential applications, from metabolic health to cosmeceuticals, coupled with growing consumer interest in plant-derived therapeutics, position it as a compound worth watching in the coming years. As research progresses, we can expect more definitive answers about its efficacy and practical applications in human health and wellness.